Cas no 82-75-7 (8-aminonaphthalene-1-sulfonic acid)

• Product Name: 8-aminonaphthalene-1-sulfonic acid
• CAS No: 82-75-7
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00035730
• CID: 34278
• PubChem ID: 6722
• Update Time: 2026-03-30

8-aminonaphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 8-aminonaphthalene-1-sulphonic acid
• peri acid
• 1-Amino-8-naphtalenesulfonic acid
• 1-Naphthylamine-8-sulphonic acid
• 8-Amino-1-naphthalenesulfonic acid
• 1-Amino-8-naphthalenesulfonic Acid
• 1-Naphthylamine-8-sulfonic Acid
• 8-aminonaphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 8-amino-
• Naphthylaminemonosulfonic acid S
• 1-Amino-8-naphthalene sulfonate
• 1-Aminonaphthalene-8-sulfonic acid
• Schollkopf's acid (VAN)
• Schollkopf's acid
• alpha-Naphthylamine-8-sulfonic acid
• 1-Aminonaphthalene-8-sulfonate
• 0D93Y3MXV4
• CYJJLCDCWVZEDZ-UHFFFAOYSA-N
• .alpha.-Naphthyla
• 82-75-7
• Z57188273
• BIDD:GT0781
• AC-11031
• 8-amino-1-naphthalene sulfonic acid
• AE-641/00781027
• BBL034692
• FD10527
• NSC 7798
• 1-NAPHTHYLAMINE-8-SULFONIC ACID [MI]
• Q27236642
• .alpha.-Naphthylamine-8-sulfonic acid
• SCHEMBL179823
• UNII-0D93Y3MXV4
• 1-AMINO-8-NAPHTHYLSULFONIC ACID
• STL428863
• AB01331397-02
• EINECS 201-437-1
• F0348-4039
• Perisaure
• W-104161
• DTXSID2058881
• NCGC00339200-01
• LS-188090
• SR-01000198133
• SR-01000198133-1
• A0350
• A840429
• NSC7798
• FT-0621493
• 1-naphthylamine-8-sulfonic
• MFCD00035730
• CCRIS 8906
• AKOS008969346
• NSC-7798
• EN300-18397
• 8-Amino-1-naphthalenesulfonic acid (ACI)
• α-Naphthylamine-8-sulfonic acid
• NS00038222
• DTXCID6048258
• 1-Aminonaphthalene-8-sulphonic acid
• ALBB-025745
• 8-aminonaphthalene-1-sulfonate

• MDL： MFCD00035730
• Inchi： 1S/C10H9NO3S/c11-8-5-1-3-7-4-2-6-9(10(7)8)15(12,13)14/h1-6H,11H2,(H,12,13,14)
• InChI Key： CYJJLCDCWVZEDZ-UHFFFAOYSA-N
• SMILES： O=S(C1C2C(=CC=CC=2N)C=CC=1)(O)=O
• BRN： 983230

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3588 (rough estimate)
• Melting Point: >350 ºC
• Boiling Point: 220°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 88.77000
• LogP: 3.33070
• Merck: 6405
• Sensitiveness: Sensitive to air
• Solubility: Soluble in glacial acetic acid, slightly soluble in hot water, very slightly soluble in cold water.

8-aminonaphthalene-1-sulfonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： R34
• Safety Instruction： S26-S27-S36-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 8-aminonaphthalene-1-sulfonic acid

Introduction to 8-aminonaphthalene-1-sulfonic acid (CAS No. 82-75-7)

8-aminonaphthalene-1-sulfonic acid, with the chemical formula C₈H₇NO₃S, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring both an amine and a sulfonic acid group, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its utility in medicinal chemistry, particularly in the development of drugs targeting neurological and inflammatory disorders.

The sulfonate moiety in 8-aminonaphthalene-1-sulfonic acid contributes to its solubility in water, which is a critical property for pharmaceutical applications. This solubility enhances its bioavailability and facilitates its use in drug formulations. Additionally, the presence of the amine group allows for further functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, 8-aminonaphthalene-1-sulfonic acid has been extensively studied for its potential in drug discovery. One of the most promising areas of research is its role as a precursor in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their broad spectrum of biological activity, including antibacterial, antiviral, and anti-inflammatory properties. The structural motif of 8-aminonaphthalene-1-sulfonic acid provides an ideal scaffold for designing novel sulfonamide drugs that could address unmet medical needs.

Recent advancements in computational chemistry have further highlighted the significance of 8-aminonaphthalene-1-sulfonic acid. Molecular modeling studies have demonstrated that modifications to its structure can enhance its binding affinity to target enzymes and receptors. This has led to the development of more potent and selective drug candidates. For instance, researchers have utilized 8-aminonaphthalene-1-sulfonic acid derivatives to develop inhibitors targeting enzymes involved in cancer metabolism.

The pharmaceutical industry has also explored the use of 8-aminonaphthalene-1-sulfonic acid in the development of anti-inflammatory drugs. Inflammatory processes are central to many chronic diseases, including arthritis and autoimmune disorders. By leveraging the unique properties of this compound, scientists have designed molecules that can modulate inflammatory pathways effectively. These efforts have resulted in several preclinical candidates that show promising results in treating inflammation-related conditions.

Beyond pharmaceutical applications, 8-aminonaphthalene-1-sulfonic acid has found utility in other scientific domains. In materials science, it serves as a building block for synthesizing functional materials with specific electronic and optical properties. Its ability to form stable complexes with metal ions also makes it valuable in coordination chemistry and catalysis.

The synthesis of 8-aminonaphthalene-1-sulfonic acid typically involves the sulfonation of naphthalene followed by selective amination. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more accessible for industrial applications. Green chemistry principles have also been integrated into its production, minimizing waste and reducing environmental impact.

One notable application of 8-aminonaphthalene-1-sulfonic acid is in the field of bioimaging. Researchers have developed fluorescent probes based on its structure that can visualize biological processes in real-time. These probes are particularly useful in studying neural activity and cellular dynamics, offering insights into fundamental biological mechanisms.

The future prospects for 8-aminonaphthalene-1-sulfonic acid are vast and exciting. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an even greater role in drug development and materials science. Its unique structural features and versatile reactivity make it a cornerstone molecule for innovation across multiple scientific disciplines.